4-benzyl-3-ethyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-(5-methyl-1-propylpyrazole-4-carbonyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C22H30N4O2/c1-4-12-26-17(3)20(14-23-26)22(28)24-13-11-21(27)25(19(5-2)16-24)15-18-9-7-6-8-10-18/h6-10,14,19H,4-5,11-13,15-16H2,1-3H3
• InChI Key: SOQSGDKQPSJXSW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)N2CCC(=O)N(C(C2)CC)CC3=CC=CC=C3)C
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

“4-benzyl-3-ethyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-1,4-diazepan-5-one” is a complex organic compound. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Pyrazoles have attracted particular attention due to the diverse biological activities associated with this heterocyclic system.

Synthesis Analysis

The synthesis of such compounds often involves the use of 5-amino-pyrazoles as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. The synthesis process can include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrazole ring is a key structural motif in this molecule. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the specific conditions and reagents used. For instance, reactions at the benzylic position could involve free radical mechanisms. The compound could also undergo oxidation processes.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, its solubility could vary depending on the solvent used. Its boiling point is predicted to be around 799.1±60.0 °C, and its density is predicted to be around 1.40±0.1 g/cm3.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities, particularly its potential cytotoxic effects. Additionally, its synthesis could be optimized to improve yield and purity. Further studies could also explore its potential applications in various fields, such as pharmaceuticals and medicinal chemistry.